Cas no 2110186-60-0 (ethyl 5-(1H-imidazol-5-yl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: ethyl 5-(1H-imidazol-5-yl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2110186-60-0
• MF: C₈H₉N₅O₂
• MW: 207.189360380173
• CID: 6416800
• PubChem ID: 165466751
• Update Time: 2025-05-20

ethyl 5-(1H-imidazol-5-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(1H-imidazol-5-yl)-1H-1,2,3-triazole-4-carboxylate
• EN300-786394
• 2110186-60-0

• Inchi： 1S/C8H9N5O2/c1-2-15-8(14)7-6(11-13-12-7)5-3-9-4-10-5/h3-4H,2H2,1H3,(H,9,10)(H,11,12,13)
• InChI Key： YJYNDAZQTHJBCD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C2=CN=CN2)=NNN=1)=O

Computed Properties

• Exact Mass: 207.07562455g/mol
• Monoisotopic Mass: 207.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 96.6Ų

Additional information on ethyl 5-(1H-imidazol-5-yl)-1H-1,2,3-triazole-4-carboxylate

Ethyl 5-(1H-Imidazol-5-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2110186-60-0): A Comprehensive Overview

Ethyl 5-(1H-imidazol-5-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2110186-60-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an imidazole and a triazole moiety, both of which are known for their biological activity and potential therapeutic applications.

The imidazole ring is a fundamental component in many biologically active molecules, including histamine and several antifungal agents. Its presence in ethyl 5-(1H-imidazol-5-yl)-1H-1,2,3-triazole-4-carboxylate suggests potential interactions with various biological targets, such as histamine receptors and enzymes involved in fungal metabolism. The triazole ring, on the other hand, is well-known for its broad-spectrum antifungal and antibacterial properties, making it a valuable scaffold in drug design.

Recent studies have highlighted the importance of ethyl 5-(1H-imidazol-5-yl)-1H-1,2,3-triazole-4-carboxylate in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* (2023) reported that this compound exhibits potent antifungal activity against a range of clinically relevant pathogens, including Candida albicans and Aspergillus fumigatus. The researchers found that the compound's dual imidazole and triazole functionalities contribute to its enhanced activity by disrupting key metabolic pathways in fungal cells.

In addition to its antifungal properties, ethyl 5-(1H-imidazol-5-yl)-1H-1,2,3-triazole-4-carboxylate has shown promise as an anti-inflammatory agent. A study conducted at the University of California (2022) demonstrated that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests that ethyl 5-(1H-imidazol-5-yl)-1H-1,2,3-triazole-4-carboxylate could be a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of ethyl 5-(1H-imidazol-5-yl)-1H-1,2,3-triazole-4-carboxylate typically involves a multi-step process that includes the formation of the triazole ring via a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This reaction is highly efficient and can be performed under mild conditions, making it suitable for large-scale production. The subsequent introduction of the imidazole moiety can be achieved through various methods, such as nucleophilic substitution or coupling reactions.

One of the key advantages of ethyl 5-(1H-imidazol-5-yl)-1H-1,2,3-triazole-4-carboxylate is its excellent solubility in both polar and non-polar solvents. This property facilitates its use in various pharmaceutical formulations, including oral tablets, injectable solutions, and topical creams. Additionally, the compound's stability under physiological conditions ensures that it remains active during storage and administration.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 5-(1H-imidazol-5-yl)-1H-1,2,3-triazole-4-carboxylate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with minimal side effects. These findings are encouraging and suggest that ethyl 5-(1H-imidazol-5-yl)-1H-1,2,3-triazole-4-carboxylate has the potential to become a valuable addition to the arsenal of drugs used to treat fungal infections and inflammatory diseases.

In conclusion, ethyl 5-(1H-imidazol-5-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2110186-60-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development and clinical evaluation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, ethyl 5-(1H-imidazol-5-y\-l)-1H-\(imidazol\(-\)\(y\-l\)\)\(-\)\(carb\(\-\)\(oxyla\(\-\)\)te\) is poised to play a significant role in advancing our understanding and treatment of various diseases.